Cas no 62549-35-3 (Thiourea, N-sec-octyl-N'-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Thiourea, N-sec-octyl-N'-(1,1,3,3-tetramethylbutyl)-
• CAS No: 62549-35-3
• MF: C₁₇H₃₆N₂S
• MW: 300.546143531799
• CID: 440680
• PubChem ID: 71385283
• Update Time: 2025-04-19

Thiourea, N-sec-octyl-N'-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-sec-octyl-N'-(1,1,3,3-tetramethylbutyl)-
• 1-octan-2-yl-3-(2,4,4-trimethylpentan-2-yl)thiourea
• 62549-35-3
• DTXSID50807521
• SCHEMBL11596640
• N-Octan-2-yl-N'-(2,4,4-trimethylpentan-2-yl)thiourea

• Inchi： 1S/C17H36N2S/c1-8-9-10-11-12-14(2)18-15(20)19-17(6,7)13-16(3,4)5/h14H,8-13H2,1-7H3,(H2,18,19,20)
• InChI Key： BTKWOWIXWSZWSB-UHFFFAOYSA-N
• SMILES： S=C(NC(C)CCCCCC)NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 300.26018
• Monoisotopic Mass: 300.25992033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06